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Compound of Interest

Compound Name: 4-Bromocatechol

Cat. No.: B119925

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-
Bromocatechol (CAS No. 17345-77-6). The information is compiled to ensure the safe use of
this compound in a laboratory and research environment.

Hazard Identification and Classification

4-Bromocatechol is classified as an irritant.[1] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following hazard information:

GHS Hazard Statements:

e H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]
e H335: May cause respiratory irritation.[1][2]
Signal Word: Warning[1][2][3][4]

Pictogram:

e Irritant (Exclamation Mark)[1]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromocatechol is provided in the
table below for easy reference.

Property Value Source(s)
Molecular Formula CeHsBrO:z [5]1[6]
Molecular Weight 189.01 g/mol [1][5]

White to light yellow or brown
Appearance _ [6]
solid/powder/crystal

Melting Point 87 °C [415117]
Boiling Point 280.5 °C at 760 mmHg [415]
Flash Point 123.5°C [5]
Density 1.844 g/cm3 [5]

Soluble in DMSO.[5] Slightly
Solubility soluble in water. Soluble in

ethanol and acetone.[7]

pKa 8.84 £ 0.10 (Predicted) [5]

2-8°C under inert gas
Storage Temperature _ [51[7]
(Nitrogen or Argon)

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure the
stability of 4-Bromocatechol.

Handling:
» Handle in a well-ventilated area, preferably in a chemical fume hood.[2][4]

¢ Avoid contact with skin, eyes, and clothing.[2][4]
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o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[4][8] For direct handling or risk of splash, heavy-duty neoprene or butyl
rubber gloves are recommended over nitrile gloves.[8]

» Avoid the formation of dust and aerosols.[2]

e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]
o Store away from incompatible materials, such as strong oxidizing agents.[4][10]

e The recommended storage condition is under an inert gas (e.g., nitrogen or argon) at 2-8°C.

[5107]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling 4-Bromocatechol.

Handling Conditions

OS> O D

Personal vroteclive Equipment (PPE)"

Y

Face Shield Dust Respirator
(Worn over goggles for splash risk) (If ventilation is inadequate or dust is generated)

Click to download full resolution via product page

Caption: Recommended PPE for handling 4-Bromocatechol under various conditions.
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First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. If skin irritation persists, seek medical attention.[2][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If eye irritation persists, seek medical attention.[2][4]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[2]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions:

Ensure adequate ventilation.[2]

Avoid dust formation.[2]

Wear appropriate personal protective equipment (PPE).[4]

Evacuate personnel to a safe area.[2]
Environmental Precautions:
e Prevent the product from entering drains or waterways.[2][4]

Methods for Cleaning Up:
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o For small spills, sweep up the material, taking care not to generate dust, and place itin a
suitable, closed container for disposal.[4]

» Use spark-proof tools and explosion-proof equipment if necessary.[2]

o For large spills, control the source of the leak if it is safe to do so. Dike the spilled material
and collect it for disposal.

The following diagram illustrates the workflow for handling a 4-Bromocatechol spill.
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Caption: Logical workflow for responding to a 4-Bromocatechol spill.
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Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[2][4]

o Specific Hazards: No specific hazards arising from the chemical have been reported, but like
many organic compounds, it may burn.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][4]

Toxicological and Ecological Information

» Toxicity: There is limited specific toxicity data available in the provided search results. One
study noted that 1 to 3 mM concentrations of 4-bromocatechol were required for cytotoxicity
in isolated rat hepatocytes.[11]

» Ecotoxicity: No data is available on the ecotoxicity of 4-Bromocatechol to fish, daphnia,
algae, or microorganisms.[2][4] Discharge into the environment should be avoided.[2]

Disposal Considerations

Dispose of 4-Bromocatechol and its contaminated packaging in accordance with local, state,
and federal regulations.[4] It is recommended to entrust disposal to a licensed waste disposal
company.[3]

Experimental Protocols

Detailed experimental protocols for the use of 4-Bromocatechol are not readily available in
safety data sheets or general chemical supplier information. The abstract of a study on the
toxicity of 4-Bromocatechol in isolated rat hepatocytes was found, but it did not contain the
detailed methodology.[11] For specific experimental procedures, researchers should consult
peer-reviewed scientific literature and established laboratory protocols relevant to their specific
application.

Disclaimer: This document is intended as a guide for the safe handling of 4-Bromocatechol
and is based on publicly available information. It is not a substitute for a comprehensive risk
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assessment, which should be conducted by qualified personnel before any new or modified
procedure involving this chemical. Always refer to the most current Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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